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Section 1: Compound Identification and
Properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Bromo-1H-indazol-6-ol

Cat. No.: B578608

Precise identification is the foundation of chemical safety. 5-Bromo-1H-indazol-6-ol is a
heterocyclic building block utilized in medicinal chemistry and drug discovery. Its specific
properties are detailed below.

Identifier Value Source
IUPAC Name 5-Bromo-1H-indazol-6-ol N/A
CAS Number 1227270-50-9 [1]
Molecular Formula C7HsBrN20 [1]
Molecular Weight 213.03 g/mol [1]

) C1=C(C2=C(C=C10O)NN=C2)B
Canonical SMILES N/A
r

Appearance Typically a powder or solid

Section 2: Hazard Identification and GHS
Classification

While a specific Safety Data Sheet (SDS) for 5-Bromo-1H-indazol-6-ol is not widely available,
data from the parent compound, 5-Bromo-1H-indazole, and other substituted indazoles provide
a strong basis for hazard assessment. The following classifications should be assumed until
specific toxicological data for the 6-ol derivative becomes available.
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GHS Pictograms:

Signal Word:Danger

Hazard Class GHS Code Hazard Statement Source
Acute Toxicity, Oral )

H302 Harmful if swallowed. [21[31[4]
(Category 4)
Serious Eye Damage Causes serious eye

H318 [2]
(Category 1) damage.
Skin Irritation o

H315 Causes skin irritation. [5][6]
(Category 2)
Specific Target Organ
Toxicity, Single May cause respirato

N H335 e PRV i

Exposure (Category irritation.
3)

Precautionary Statements (Selected):
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9]
e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

e P501: Dispose of contents/container to an approved waste disposal plant.[3]
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Section 3: Causality of Hazards—A Mechanistic
Perspective

The hazards associated with 5-Bromo-1H-indazol-6-ol are rooted in its chemical structure. As
a substituted indazole, it can interact with biological systems. The "harmful if swallowed"
classification suggests potential interference with metabolic pathways upon ingestion. Skin and
eye irritation likely stem from the compound'’s ability to disrupt cell membranes or proteins upon
direct contact. The potential for serious eye damage necessitates stringent eye protection, as
the cornea is particularly sensitive to chemical insults.

Section 4: Risk Mitigation and Control Workflow

A proactive approach to safety involves a systematic workflow for risk assessment and control
before any experimental work begins. This workflow ensures that hazards are identified, risks
are evaluated, and appropriate controls are implemented.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. 5-Bromo-1H-indazol-6-ol - CAS:1227270-50-9 - Sunway Pharm Ltd [3wpharm.com]

e 2. 5-bromo-1H-indazole | C7H5BrN2 | CID 761929 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 3. echemi.com [echemi.com]

e 4. fluorochem.co.uk [fluorochem.co.uk]

e 5. 5-Bromo-1H-indazole, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

e 6. fishersci.com [fishersci.com]

e 7.5-Bromo-6-nitro-1H-indazole | C7TH4BrN302 | CID 27274687 - PubChem
[pubchem.ncbi.nim.nih.gov]

8. static.cymitquimica.com [static.cymitquimica.com]
e 9. file.medchemexpress.com [file.medchemexpress.com]

« To cite this document: BenchChem. [Section 1: Compound Identification and Properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b578608#safety-and-handling-of-5-bromo-1h-indazol-
6-0l]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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